N-(3-(1H-imidazol-1-yl)propyl)-3-fluoro-N-(4-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: 3-fluoro-N-(3-imidazol-1-ylpropyl)-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C21H19FN4OS.ClH/c1-15-5-2-8-18-19(15)24-21(28-18)26(11-4-10-25-12-9-23-14-25)20(27)16-6-3-7-17(22)13-16;/h2-3,5-9,12-14H,4,10-11H2,1H3;1H
• InChI Key: IWQSZZHKKHSKJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N(CCCN3C=CN=C3)C(=O)C4=CC(=CC=C4)F.Cl
• Molecular Formula: C21H20ClFN4OS
• Molecular Weight: 430.9 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1,3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Molecular Structure Analysis

Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Fluorescent Sensors for Metal Ions

One research application of compounds structurally similar to N-(3-(1H-imidazol-1-yl)propyl)-3-fluoro-N-(4-methylbenzo[d]thiazol-2-yl)benzamide hydrochloride involves the development of fluorescent sensors for metal ions. For example, benzimidazole and benzothiazole conjugated Schiff bases have been investigated for their ability to detect Al3+ and Zn2+ ions. These compounds exhibit solvatochromic behavior, large Stokes shifts, and good sensitivity and selectivity towards the analytes, demonstrating their potential as fluorescent sensors in chemical and biological applications (G. Suman et al., 2019).

Antimicrobial Activity

Compounds containing benzothiazole units have been explored for their antimicrobial properties. For instance, derivatives of 2-aminobenzothiazoles have been synthesized and evaluated for their antimicrobial activity. This research underscores the potential of these compounds to serve as a basis for the development of new antimicrobial agents, addressing the global challenge of antimicrobial resistance (D. G. Anuse et al., 2019).

Antioxidant Activity

Another application is the evaluation of benzothiazole derivatives for their antioxidant activity, particularly in the context of mitigating toxicity in biological systems. Research has shown that certain benzothiazole-isothiourea derivatives can scavenge free radicals and exhibit protective effects against chemically induced hepatotoxicity, highlighting their potential as antioxidant agents in therapeutic contexts (Laura C. Cabrera-Pérez et al., 2016).

Synthesis and Biological Evaluation

The synthesis of novel compounds with potential therapeutic applications is a significant area of research. For example, the design and synthesis of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have been carried out, with these compounds evaluated for anticancer activity against various cancer cell lines. This research exemplifies the exploration of novel chemical entities for their potential in cancer therapy (B. Ravinaik et al., 2021).

Mechanism of Action

The mechanism of action of imidazole-containing compounds can vary widely depending on the specific compound and its intended use. For example, some imidazole derivatives show antimicrobial potential.

Safety and Hazards

The safety and hazards of imidazole-containing compounds can vary widely depending on the specific compound. It’s always important to refer to the Material Safety Data Sheet (MSDS) for the specific compound.

Future Directions

Given the broad range of chemical and biological properties of imidazole, it continues to be an area of active research, particularly in the development of new drugs.